Cas no 2210139-34-5 (N-[2,2-bis(furan-2-yl)ethyl]-5-methyl-1,2-oxazole-4-carboxamide)

• Product Name: N-[2,2-bis(furan-2-yl)ethyl]-5-methyl-1,2-oxazole-4-carboxamide
• CAS No: 2210139-34-5
• MF: C₁₅H₁₄N₂O₄
• MW: 286.282663822174
• CID: 5339268
• Update Time: 2025-10-29

N-[2,2-bis(furan-2-yl)ethyl]-5-methyl-1,2-oxazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2,2-di(furan-2-yl)ethyl)-5-methylisoxazole-4-carboxamide
• N-[2,2-bis(furan-2-yl)ethyl]-5-methyl-1,2-oxazole-4-carboxamide

• Inchi： 1S/C15H14N2O4/c1-10-11(9-17-21-10)15(18)16-8-12(13-4-2-6-19-13)14-5-3-7-20-14/h2-7,9,12H,8H2,1H3,(H,16,18)
• InChI Key： HGWZVYSGJXKGTI-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C(C1=CC=CO1)CNC(C1C=NOC=1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 350
• XLogP3: 1.7
• Topological Polar Surface Area: 81.4

Additional information on N-[2,2-bis(furan-2-yl)ethyl]-5-methyl-1,2-oxazole-4-carboxamide

Comprehensive Analysis of N-[2,2-bis(furan-2-yl)ethyl]-5-methyl-1,2-oxazole-4-carboxamide (CAS No. 2210139-34-5): Properties, Applications, and Research Insights

The compound N-[2,2-bis(furan-2-yl)ethyl]-5-methyl-1,2-oxazole-4-carboxamide (CAS No. 2210139-34-5) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and agrochemical research. This heterocyclic amide derivative combines a furan backbone with a methyl-oxazole moiety, creating a versatile scaffold for drug discovery. Researchers are particularly interested in its bioactive properties, which may contribute to novel therapeutic approaches for metabolic disorders and inflammatory conditions.

In the context of current scientific trends, N-[2,2-bis(furan-2-yl)ethyl]-5-methyl-1,2-oxazole-4-carboxamide aligns with the growing demand for small molecule modulators targeting protein-protein interactions. The compound's molecular weight of 300.31 g/mol and lipophilic nature make it suitable for crossing biological membranes, a property highly sought after in central nervous system (CNS) drug development. Recent studies suggest its potential as a precursor for synthesizing more complex pharmacophores with improved selectivity.

The synthetic pathway for CAS 2210139-34-5 typically involves multi-step organic reactions, including amide coupling and heterocycle formation. Chemists have developed optimized protocols to achieve high yields (>85%) while maintaining excellent purity profiles (>98% by HPLC). The presence of both furan and oxazole rings in its structure contributes to its electron-rich character, which may explain its observed binding affinity toward certain enzymatic targets.

From a drug discovery perspective, this compound represents an interesting case study in structure-activity relationship (SAR) optimization. The bis-furan component provides rotational flexibility, while the methyl-oxazole carboxamide group offers hydrogen bonding capabilities. Such balanced molecular properties are currently being investigated for their potential in addressing age-related diseases, a hot topic in biomedical research. Preliminary data suggests possible applications in neuroprotection and cellular stress response modulation.

In material science applications, N-[2,2-bis(furan-2-yl)ethyl]-5-methyl-1,2-oxazole-4-carboxamide has shown promise as a building block for functional polymers. Its aromatic systems contribute to thermal stability, while the amide linkage allows for polymerization or conjugation with other monomers. Researchers are exploring its use in advanced material synthesis, particularly for biodegradable polymers with specific optical or electronic properties.

The analytical characterization of CAS 2210139-34-5 typically involves NMR spectroscopy (1H and 13C), mass spectrometry, and X-ray crystallography for structural confirmation. These techniques confirm the compound's molecular conformation and electronic distribution, which are crucial for understanding its intermolecular interactions. Recent advances in computational chemistry have enabled more accurate predictions of its physicochemical properties, including logP values and solubility parameters.

Regarding safety profiles, current data indicates that N-[2,2-bis(furan-2-yl)ethyl]-5-methyl-1,2-oxazole-4-carboxamide requires standard laboratory precautions for handling organic compounds. While not classified as hazardous under current regulations, proper personal protective equipment (PPE) should be used during manipulation. The compound's stability under various conditions (pH, temperature, light exposure) has been documented in several pharmaceutical excipient compatibility studies.

Future research directions for 2210139-34-5 include exploring its potential as a molecular probe in biological systems and investigating its metabolic fate in various organisms. The scientific community is particularly interested in its possible synergistic effects when combined with other bioactive compounds, a trending topic in combination therapy research. Additionally, its crystallization behavior and polymorphic forms are subjects of ongoing investigation in pharmaceutical formulation studies.

For researchers sourcing N-[2,2-bis(furan-2-yl)ethyl]-5-methyl-1,2-oxazole-4-carboxamide, it's important to verify the supplier's certificate of analysis (CoA) and quality control procedures. The compound is typically supplied as a white to off-white crystalline powder with specified storage conditions (usually -20°C protected from light and moisture). Current market trends show increasing demand for custom synthesis services offering derivatives of this privileged scaffold with various modifications.

In conclusion, CAS 2210139-34-5 represents a fascinating example of modern medicinal chemistry innovation. Its balanced physicochemical properties, combined with emerging biological data, position it as a valuable tool for both academic research and industrial applications. As the scientific community continues to explore its potential, this compound may contribute to breakthroughs in several fields, from therapeutic development to smart material design.